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Compound of Interest

Compound Name: Yttrium chloride

Cat. No.: B085317 Get Quote

ASHBURN, VA – For researchers, scientists, and drug development professionals, ensuring a

safe laboratory environment is paramount. This guide provides essential, immediate safety and

logistical information for handling Yttrium chloride, including detailed operational and disposal

plans. By offering procedural, step-by-step guidance, we aim to be your preferred source for

laboratory safety and chemical handling information, building deep trust by providing value

beyond the product itself.

Yttrium chloride, a water-soluble compound, can cause skin and serious eye irritation.[1][2][3]

Inhalation may lead to respiratory irritation.[1][2][3] Due to its hygroscopic nature, it should be

stored in a tightly closed container in a dry, cool, and well-ventilated place.[2][4][5]

Essential Safety and Personal Protective Equipment
(PPE)
A thorough risk assessment should be conducted before handling Yttrium chloride. The

following table summarizes the recommended PPE and safety measures.
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Exposure Control Recommendation Source

Occupational Exposure Limits
OSHA PEL: 1 mg/m³; ACGIH

TLV: 1 mg/m³
[6]

Engineering Controls

Work in a well-ventilated area,

preferably in a chemical fume

hood.[6][7] Ensure eyewash

stations and safety showers

are readily accessible.[2]

[2][6][7]

Eye and Face Protection

Chemical safety glasses with

side shields or splash-proof

goggles are required.[6]

[6]

Skin Protection

Wear chemical-resistant

gloves (e.g., nitrile) and a lab

coat or long-sleeved clothing.

[6][7]

[6][7]

Respiratory Protection

If dust is generated, a

NIOSH/MSHA-approved

respirator should be used.[6]

[6]

Operational Plan: From Preparation to Disposal
Following a structured operational plan is crucial for minimizing risks associated with Yttrium
chloride.

Experimental Protocol: A Step-by-Step Guide
This protocol outlines a typical laboratory procedure for preparing a solution of Yttrium
chloride.

Preparation:

Don all required PPE as outlined in the table above.

Ensure the chemical fume hood is operational.
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Gather all necessary equipment: Yttrium chloride, deionized water, beaker, stir bar,

magnetic stir plate, and a wash bottle with deionized water.

Procedure:

Place the beaker with a stir bar on the magnetic stir plate inside the fume hood.

Carefully weigh the desired amount of Yttrium chloride in a weighing boat.

Slowly add the Yttrium chloride to the beaker containing the appropriate volume of

deionized water. The compound is soluble in water.[6]

Turn on the magnetic stirrer to facilitate dissolution.

Once dissolved, the solution is ready for use.

Post-Procedure:

Thoroughly clean all glassware and equipment.

Wipe down the work area in the fume hood.

Dispose of all waste as per the disposal plan below.

Wash hands thoroughly after handling the material.

Spill Management
In the event of a spill, evacuate unnecessary personnel and ensure the area is well-ventilated.

[6] For solid spills, sweep or vacuum the material into a suitable, closed container for disposal.

[6] Avoid creating dust.[6] For liquid spills, absorb the material with an inert, non-combustible

absorbent and place it in a sealed container for disposal.

Disposal Plan
Yttrium chloride waste is considered hazardous and must not be disposed of in regular trash

or down the drain.[4]

Waste Collection:
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Solid Waste: Collect all solid Yttrium chloride waste, including contaminated items like

gloves and weighing boats, in a clearly labeled, sealed container marked "Hazardous

Waste: Yttrium Chloride".[6]

Aqueous Waste: Collect all aqueous solutions containing Yttrium chloride in a

designated, sealed, and clearly labeled container.

Waste Treatment (Precipitation):

In a well-ventilated fume hood, adjust the pH of the aqueous waste to neutral (pH 7) by

slowly adding a dilute solution of sodium hydroxide.

Slowly add a saturated solution of sodium carbonate to the neutralized solution while

stirring. This will precipitate insoluble yttrium carbonate.

Allow the precipitate to settle completely.

Test the supernatant for any remaining yttrium ions before neutralizing and disposing of it

down the drain with a large amount of water, in accordance with local regulations.

Collect the yttrium carbonate precipitate.

Final Disposal:

Transfer the precipitated yttrium carbonate and any solid Yttrium chloride waste into a

heavy-duty, sealed plastic container.

Label the container clearly as "Hazardous Waste: Yttrium Carbonate" and include the

date.

Arrange for pickup and disposal by a certified hazardous waste management service.

Workflow for Safe Handling of Yttrium Chloride
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Safe Handling Workflow for Yttrium Chloride
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Caption: Workflow for the safe handling of Yttrium chloride from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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